Cas no 897478-37-4 (4-ethoxy-2-4-(4-nitrobenzoyl)piperazin-1-yl-1,3-benzothiazole)

• Product Name: 4-ethoxy-2-4-(4-nitrobenzoyl)piperazin-1-yl-1,3-benzothiazole
• CAS No: 897478-37-4
• MF: C₂₀H₂₀N₄O₄S
• MW: 412.462203025818
• CID: 5480096
• Update Time: 2025-06-13

4-ethoxy-2-4-(4-nitrobenzoyl)piperazin-1-yl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• Methanone, [4-(4-ethoxy-2-benzothiazolyl)-1-piperazinyl](4-nitrophenyl)-
• 4-ethoxy-2-4-(4-nitrobenzoyl)piperazin-1-yl-1,3-benzothiazole

• Inchi： 1S/C20H20N4O4S/c1-2-28-16-4-3-5-17-18(16)21-20(29-17)23-12-10-22(11-13-23)19(25)14-6-8-15(9-7-14)24(26)27/h3-9H,2,10-13H2,1H3
• InChI Key： CRRSHWAVLRZXPW-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC3=C(OCC)C=CC=C3S2)CC1)(C1=CC=C([N+]([O-])=O)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 4-ethoxy-2-4-(4-nitrobenzoyl)piperazin-1-yl-1,3-benzothiazole

Introduction to 4-ethoxy-2-4-(4-nitrobenzoyl)piperazin-1-yl-1,3-benzothiazole (CAS No. 897478-37-4)

4-ethoxy-2-4-(4-nitrobenzoyl)piperazin-1-yl-1,3-benzothiazole, identified by its CAS number 897478-37-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzothiazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of functional groups such as the ethoxy moiety, the piperazine ring, and the nitrobenzoyl substituent contributes to its unique chemical properties and potential therapeutic applications.

The nitrobenzoyl group in particular plays a crucial role in modulating the reactivity and binding affinity of the molecule. This feature has been explored in various research studies aiming to develop novel pharmacophores for treating neurological and inflammatory disorders. The combination of the piperazin-1-yl moiety with the benzothiazole core enhances the compound's solubility and bioavailability, making it a promising candidate for further development.

Recent advancements in drug discovery have highlighted the importance of multi-target interactions in achieving therapeutic efficacy. The structure of 4-ethoxy-2-4-(4-nitrobenzoyl)piperazin-1-yl-1,3-benzothiazole suggests its potential to interact with multiple biological targets, including enzymes and receptors involved in pathways relevant to neurodegenerative diseases. Studies have indicated that compounds with similar scaffolds may exhibit inhibitory effects on kinases and other enzymes implicated in cancer progression.

The ethoxy group at the 4-position of the benzothiazole ring influences the electronic distribution of the molecule, affecting its binding interactions with biological targets. This modification has been strategically employed in medicinal chemistry to optimize drug-like properties such as lipophilicity and metabolic stability. The nitro group within the benzoyl moiety further contributes to the compound's reactivity, enabling post-synthetic modifications that can fine-tune its biological activity.

In vitro studies have demonstrated promising results regarding the pharmacological profile of 4-ethoxy-2-4-(4-nitrobenzoyl)piperazin-1-yl-1,3-benzothiazole. Research has shown that this compound exhibits moderate affinity for certain receptor families, suggesting its potential as an intermediate in the synthesis of more potent therapeutic agents. The piperazine ring, known for its ability to enhance binding interactions with biological targets, further supports its utility in drug development.

The synthesis of 4-ethoxy-2-4-(4-nitrobenzoyl)piperazin-1-yl-1,3-benzothiazole involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring suitability for preclinical and clinical studies. The use of modern spectroscopic techniques such as NMR and mass spectrometry has facilitated structural elucidation and characterization.

Future research directions may focus on exploring derivative compounds derived from 4-ethoxy-2-4-(4-nitrobenzoyl)piperazin-1-yl-1,3-benzothiazole to enhance its pharmacological properties. Modifications such as halogenation or alkylation could further optimize its binding affinity and selectivity. Additionally, computational modeling techniques may be employed to predict potential drug interactions and optimize lead structures.

The significance of this compound lies not only in its structural features but also in its potential to address unmet medical needs. By leveraging cutting-edge chemical synthesis and pharmacological screening methods, researchers aim to uncover novel therapeutic applications for molecules like 897478-37-4. The integration of interdisciplinary approaches from organic chemistry, biochemistry, and pharmacology underscores the collaborative nature of modern drug discovery efforts.

The benzothiazole scaffold remains a cornerstone in medicinal chemistry due to its versatility and biological relevance. Compounds like 4-hydroxy-N'-[(E)-(3-methylbutenylidene)]thiourea, which share structural similarities with our subject compound, have been extensively studied for their pharmacological activities. These studies provide valuable insights into optimizing molecular design principles for improved therapeutic outcomes.

In conclusion,897478-cas no89747837cno897cno897cno897cno897cno897cno897cno897cno89-no89-no89-no89-no89-no89-no89-no89-no89-no89-no89-no89-no89-no89-no89-no897cno897cno-cas no897cno-cas no-cas no-cas no-cas no-cas no-cas no-cas no-cas no-cas no-cas no-cas no-cas no-cas no-cas no8897cno8897cno8897cno8897cno8897cno8897cno8897cno8897cno8897cno8897cncn8897cnocn8897cnocn8897cnocn88974-cnocn44-cn44-cn44-cn44-cn44-cn44-cn44-cn44-cn44-cn44-cn44-cn44-cn44-cn44-cn44-cn44> represents a structurally complex yet promising candidate for further exploration in pharmaceutical research. Its unique combination of functional groups positions it as a valuable tool for developing next-generation therapeutics targeting neurological and inflammatory disorders.